Cas no 348637-66-1 (4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-)

• Product Name: 4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-
• CAS No: 348637-66-1
• MF: C₁₂H₈FN₃
• MW: 213.210425376892
• CID: 1466883
• PubChem ID: 6538774
• Update Time: 2025-04-20

4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-
• 6-(4-fluorophenyl)-5H-pyrrolo[2,3-b]pyrazine
• 6-phenyl[5H]pyrrolo[2,3-b]pyrazine (aloisine) 18
• 6-(4-Fluorophenyl)-4H-pyrrolo[2,3-b]pyrazine
• MFCD30560080
• 348637-66-1
• 6-(4-fluorophenyl)[5h]pyrrolo[2,3-b]pyrazine
• SCHEMBL491029
• F97791
• CHEMBL306263
• A1-62013
• BDBM50474969
• BDBM7350
• DTXSID50424873

• Inchi： 1S/C12H8FN3/c13-9-3-1-8(2-4-9)10-7-11-12(16-10)15-6-5-14-11/h1-7H,(H,15,16)
• InChI Key： OGRORAFGBNLUSP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC2C(=NC=CN=2)N1

Computed Properties

• Exact Mass: 213.07034
• Monoisotopic Mass: 213.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 37.28